Cas no 1187017-24-8 (3-Bromo-1-ethylpyrazin-2(1H)-one)

• Product Name: 3-Bromo-1-ethylpyrazin-2(1H)-one
• CAS No: 1187017-24-8
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD17250616
• CID: 2106031
• PubChem ID: 59085559
• Update Time: 2024-03-01

3-Bromo-1-ethylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-ethylpyrazin-2(1H)-one
• XNOCNMYULGAXGV-UHFFFAOYSA-N
• 3-bromo-1-ethyl-1,2-dihydropyrazin-2-one
• 3-Bromo-1-ethylpyrazin-2(1H)-one

• MDL： MFCD17250616
• Inchi： 1S/C6H7BrN2O/c1-2-9-4-3-8-5(7)6(9)10/h3-4H,2H2,1H3
• InChI Key： XNOCNMYULGAXGV-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=CN=1)CC)=O

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines